Naphtho[1,2-d]thiazol-2-amine
Naphtho[1,2-d]thiazol-2-amine
KCa3.1 and KCa2 channel activator (EC50 values are 0.3 and 3 μM for KCa3.1 and KCa2 respectively). Shows antihypertensive effects in vivo.
SKA-31 is an activator of the small- and intermediate conductance calcium-activated potassium channels KCa2.1, KCa2.2, KCa2.3, and KCa3.1 (EC50s = 2.9, 1.9, 2.9, and 0.26 µM, respectively, in a patch-clamp assay). It also blocks the voltage-gated potassium (Kv) channels Kv1.3, Kv1.5, Kv3.1, and Kv3.2 by 10 to 30% and the voltage-gated sodium (Nav) channels Nav1.2, Nav1.4, and Nav1.5 by 9 to 40% in a panel of 13 ion channels when used at a concentration of 25 µM. SKA-31 increases vasodilation induced by acetylcholine in isolated mouse carotid artery (EC50 = 93 nM) and induces relaxation of isolated rat mesenteric artery rings precontracted with phenylephrine (IC50 = 93 nM). It decreases blood pressure in normotensive and angiotensin II-induced hypertensive mice when administered at a dose of 30 mg/kg.
SKA-31 is an activator of KCa2 and KCa3.1 calcium-activated potassium channels.
SKA-31 is an activator of the small- and intermediate conductance calcium-activated potassium channels KCa2.1, KCa2.2, KCa2.3, and KCa3.1 (EC50s = 2.9, 1.9, 2.9, and 0.26 µM, respectively, in a patch-clamp assay). It also blocks the voltage-gated potassium (Kv) channels Kv1.3, Kv1.5, Kv3.1, and Kv3.2 by 10 to 30% and the voltage-gated sodium (Nav) channels Nav1.2, Nav1.4, and Nav1.5 by 9 to 40% in a panel of 13 ion channels when used at a concentration of 25 µM. SKA-31 increases vasodilation induced by acetylcholine in isolated mouse carotid artery (EC50 = 93 nM) and induces relaxation of isolated rat mesenteric artery rings precontracted with phenylephrine (IC50 = 93 nM). It decreases blood pressure in normotensive and angiotensin II-induced hypertensive mice when administered at a dose of 30 mg/kg.
SKA-31 is an activator of KCa2 and KCa3.1 calcium-activated potassium channels.
Brand Name:
Vulcanchem
CAS No.:
40172-65-4
VCID:
VC0543291
InChI:
InChI=1S/C11H8N2S/c12-11-13-10-8-4-2-1-3-7(8)5-6-9(10)14-11/h1-6H,(H2,12,13)
SMILES:
C1=CC=C2C(=C1)C=CC3=C2N=C(S3)N
Molecular Formula:
C11H8N2S
Molecular Weight:
200.26 g/mol
Naphtho[1,2-d]thiazol-2-amine
CAS No.: 40172-65-4
Cat. No.: VC0543291
Molecular Formula: C11H8N2S
Molecular Weight: 200.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![Naphtho[1,2-d]thiazol-2-amine - 40172-65-4](/images/no_structure.jpg)
Specification
| Description | KCa3.1 and KCa2 channel activator (EC50 values are 0.3 and 3 μM for KCa3.1 and KCa2 respectively). Shows antihypertensive effects in vivo. SKA-31 is an activator of the small- and intermediate conductance calcium-activated potassium channels KCa2.1, KCa2.2, KCa2.3, and KCa3.1 (EC50s = 2.9, 1.9, 2.9, and 0.26 µM, respectively, in a patch-clamp assay). It also blocks the voltage-gated potassium (Kv) channels Kv1.3, Kv1.5, Kv3.1, and Kv3.2 by 10 to 30% and the voltage-gated sodium (Nav) channels Nav1.2, Nav1.4, and Nav1.5 by 9 to 40% in a panel of 13 ion channels when used at a concentration of 25 µM. SKA-31 increases vasodilation induced by acetylcholine in isolated mouse carotid artery (EC50 = 93 nM) and induces relaxation of isolated rat mesenteric artery rings precontracted with phenylephrine (IC50 = 93 nM). It decreases blood pressure in normotensive and angiotensin II-induced hypertensive mice when administered at a dose of 30 mg/kg. SKA-31 is an activator of KCa2 and KCa3.1 calcium-activated potassium channels. |
|---|---|
| CAS No. | 40172-65-4 |
| Molecular Formula | C11H8N2S |
| Molecular Weight | 200.26 g/mol |
| IUPAC Name | benzo[e][1,3]benzothiazol-2-amine |
| Standard InChI | InChI=1S/C11H8N2S/c12-11-13-10-8-4-2-1-3-7(8)5-6-9(10)14-11/h1-6H,(H2,12,13) |
| Standard InChI Key | FECQXVPRUCCUIL-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2N=C(S3)N |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2N=C(S3)N |
| Appearance | Solid powder |
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